1-(2,5-dimethylphenyl)-4-(tetrahydro-3-thienyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(thiolan-3-yl)piperazine
• InChI: InChI=1S/C16H24N2S/c1-13-3-4-14(2)16(11-13)18-8-6-17(7-9-18)15-5-10-19-12-15/h3-4,11,15H,5-10,12H2,1-2H3
• InChI Key: RLRWQTOOLGBOQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3CCSC3
• Molecular Formula: C16H24N2S
• Molecular Weight: 276.4 g/mol

Description

1-(2,5-dimethylphenyl)-4-(tetrahydro-3-thienyl)piperazine (DMTP) is a synthetic compound that belongs to the piperazine class of compounds. DMTP has been widely studied for its potential applications in the fields of neuroscience and pharmacology.

Scientific Research Applications

1-(2,5-dimethylphenyl)-4-(tetrahydro-3-thienyl)piperazine has been used in scientific research to investigate its potential as a therapeutic agent for various neurological disorders. Studies have shown that this compound has anxiolytic and antidepressant effects, and may be useful in the treatment of anxiety and depression. This compound has also been studied for its potential as a treatment for Parkinson's disease, as it has been shown to have dopaminergic activity.

Mechanism of Action

The exact mechanism of action of 1-(2,5-dimethylphenyl)-4-(tetrahydro-3-thienyl)piperazine is not fully understood, but it is believed to act on the central nervous system by modulating the levels of certain neurotransmitters, including serotonin, dopamine, and norepinephrine. This compound may also act as an antagonist at certain receptors, such as the 5-HT2A receptor.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, including an increase in dopamine and serotonin levels in certain brain regions, as well as an increase in the levels of certain neurotrophic factors. This compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethylphenyl)-4-(tetrahydro-3-thienyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for certain receptors. However, this compound also has some limitations, including its potential toxicity at high doses and its limited solubility in water.

Future Directions

There are several potential future directions for research on 1-(2,5-dimethylphenyl)-4-(tetrahydro-3-thienyl)piperazine, including further investigation of its mechanism of action and potential therapeutic applications. Future research may also focus on developing new synthetic methods for this compound and other piperazine compounds, as well as exploring the potential of this compound as a tool for studying the role of neurotransmitters in the brain.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely studied for its potential applications in neuroscience and pharmacology. Its mechanism of action, biochemical and physiological effects, and potential therapeutic applications make it a promising area of research for the future.

Synthesis Methods

1-(2,5-dimethylphenyl)-4-(tetrahydro-3-thienyl)piperazine can be synthesized using a variety of methods, including the reaction of 2,5-dimethylphenyl ethylamine with thioacetamide in the presence of sodium hydroxide. Other methods involve the reaction of 2,5-dimethylphenyl ethylamine with thioacetamide in the presence of a catalyst such as copper(II) sulfate or zinc chloride.